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Compound of Interest

Compound Name: p,p'-DDE-13C12

Cat. No.: B13435374 Get Quote

Technical Guide: p,p'-DDE-13C12
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and biological

relevance of p,p'-Dichlorodiphenyldichloroethylene-13C12 (p,p'-DDE-13C12). Given that

isotopically labeled compounds are primarily used for analytical purposes and are expected to

have the same toxicological and biological properties as their unlabeled counterparts, this

guide leverages data from both p,p'-DDE-13C12 and p,p'-DDE.

Chemical and Physical Properties
p,p'-DDE-13C12 is a carbon-12 labeled form of p,p'-DDE, the most persistent and major

metabolite of the insecticide Dichlorodiphenyltrichloroethane (DDT).[1][2] Due to its isotopic

labeling, it serves as an invaluable internal standard for quantitative analysis in various

experimental settings, including NMR, GC-MS, or LC-MS.[1]
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Property Value Reference

CAS Number 201612-50-2 [3][4]

Unlabeled CAS Number 72-55-9

Molecular Formula 13C12C2H8Cl4

Molecular Weight 329.94 g/mol

Appearance White crystalline solid

Melting Point (unlabeled) 89°C

Boiling Point (unlabeled) 336°C

Water Solubility (unlabeled) 0.12 mg/L at 25°C

Log Kow (unlabeled) 6.51

Vapor Pressure (unlabeled) 6.0 x 10-6 torr at 25°C

Safety and Hazard Information
The safety information for p,p'-DDE-13C12 is based on the data for the unlabeled p,p'-DDE, as

the isotopic labeling does not alter its chemical reactivity or biological effects.

Hazard Statements:

Toxic if swallowed.

Suspected of causing cancer.

Causes damage to organs through prolonged or repeated exposure.

Very toxic to aquatic life with long lasting effects.
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Hazard Classification GHS Pictogram

Acute Toxicity, Oral (Category 3) ☠️

Carcinogenicity (Category 2) kesehatan

Specific Target Organ Toxicity, Repeated

Exposure (Category 1)
kesehatan

Hazardous to the Aquatic Environment, Acute

Hazard (Category 1)
lingkungan

Hazardous to the Aquatic Environment, Chronic

Hazard (Category 1)
lingkungan

Precautionary Measures:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Wear protective gloves, protective clothing, eye protection, and face protection.

Do not eat, drink, or smoke when using this product.

Wash skin thoroughly after handling.

Avoid release to the environment.

First Aid:

If swallowed: Immediately call a poison center or doctor.

If on skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If inhaled: Remove person to fresh air and keep comfortable for breathing.
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Handling and Storage
Proper handling and storage are crucial to ensure the stability of p,p'-DDE-13C12 and the

safety of laboratory personnel.

Condition Recommendation

Storage Temperature Room temperature

Storage Conditions
Store away from light and moisture in a tightly

closed container.

Handling

Use in a well-ventilated area or under a fume

hood. Avoid breathing dust, fumes, gas, mist,

vapors, or spray.

Toxicological Information
p,p'-DDE is a well-documented endocrine disruptor. It acts as a potent antagonist of the

androgen receptor, with a reported Ki of 3.5 μM. This antiandrogenic activity is a key

mechanism behind its adverse effects on the reproductive system.

Metric Value Species Reference

Androgen Receptor

Antagonist Ki
3.5 μM

Androgen Receptor

Antagonist IC50
5 μM

Oral LD50 (DDT, for

reference)
113 mg/kg Rat

Experimental Protocols
In Vitro Androgen Receptor Antagonism Assay
This protocol outlines a general procedure to assess the androgen receptor antagonist activity

of p,p'-DDE.
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Cell Culture Treatment Analysis

Seed androgen-responsive cells
(e.g., MDA-kb2) in 96-well plates

Allow cells to attach
overnight

Prepare serial dilutions of
p,p'-DDE and a known androgen

(e.g., DHT)

Add compounds to cells and
incubate for 24-48 hours

Measure reporter gene activity
(e.g., luciferase assay) Calculate IC50 values

Click to download full resolution via product page

Caption: Workflow for an in vitro androgen receptor antagonism assay.

Analysis of Gene Expression by RT-PCR
This protocol details the steps to measure changes in gene expression in response to p,p'-DDE

exposure, as described in a study on rat Sertoli cells.

Cell Culture and Treatment RNA Processing PCR and Analysis

Isolate and culture
Sertoli cells from rat testes

Expose cells to varying
concentrations of p,p'-DDE

(e.g., 10, 30, 50 µM) for 24 hours
Extract total RNA from cells Perform reverse transcription

to synthesize cDNA
Perform two-step RT-PCR for
target genes (e.g., JNK, c-jun)

Analyze PCR products by
gel electrophoresis and quantify

band intensity

Click to download full resolution via product page

Caption: Workflow for analyzing gene expression changes using RT-PCR.

Signaling Pathways
p,p'-DDE has been shown to impact several key signaling pathways, leading to a range of

cellular responses including inflammation, altered metabolism, and cell proliferation.

JNK/MAPK Signaling Pathway Activation
Studies in rat Sertoli cells have demonstrated that p,p'-DDE can upregulate the expression of

JNK and its downstream target c-jun, indicating an activation of the JNK/MAPK signaling
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pathway. This pathway is involved in cellular responses to stress, apoptosis, and inflammation.

Cellular Response

p,p'-DDE

JNK mRNA expression
(upregulated)

activates

c-jun mRNA expression
(upregulated)

leads to

Click to download full resolution via product page

Caption: Activation of the JNK/MAPK pathway by p,p'-DDE.

Perturbation of Hepatic Signaling
In mouse models, exposure to p,p'-DDE has been linked to significant changes in hepatic gene

expression, affecting mitochondrial function and central signaling pathways. These

perturbations can lead to enhanced lipogenesis, inflammation, and altered testosterone

metabolism.
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Cellular Effects

Physiological Outcomes

p,p'-DDE Exposure

Mitochondrial
Dysfunction

Perturbed Kinase
Signaling

Altered Lipid
Signaling

Enhanced
Lipogenesis InflammationCell Proliferation Altered Testosterone

Catabolism
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Caption: p,p'-DDE-induced perturbations in hepatic signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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